Cas no 39777-26-9 (Benzenamine,N-[(4-butoxyphenyl)methylene]-4-octyl-)

• Product Name: Benzenamine,N-[(4-butoxyphenyl)methylene]-4-octyl-
• CAS No: 39777-26-9
• MF: C₂₅H₃₅NO
• MW: 365.551507234573
• MDL: MFCD00038361
• CID: 309699
• PubChem ID: 142378
• Update Time: 2025-04-19

Benzenamine,N-[(4-butoxyphenyl)methylene]-4-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-[(4-butoxyphenyl)methylene]-4-octyl-
• P-BUTOXYBENZYLIDENE P-OCTYLANILINE ---4O.8, LIQUID CRYSTAL---
• P-BUTOXYBENZYLIDENE-P-OCTYLANILINE
• 40.8
• 4O.8
• BBOA
• butyloxy benzylidene octyl aniline
• butyloxybenzilidene octylaniline
• N-(4-Butoxybenzylidene)-4-octylaniline
• N-(4'-n-butyloxybenzylidene)-4-n-octylaniline
• N-[(E)-(4-Butoxyphenyl)methylidene]-4-octylaniline
• N-[p-(Butyloxy)benzylidene]-p-octylaniline
• p-butoxybenzylidene-n-octyl-aniline
• p-butoxybenzylidene-p-n-octyl aniline
• p-n-butylbenzylidene-n-octylaniline
• N-[(E)-(4-Butoxyphenyl)methylidene]-4-octylaniline #
• p-Butoxybenzylidene p-octylaniline
• 1-(4-butoxyphenyl)-N-(4-octylphenyl)methanimine
• 7239-17-0
• (E)-N-(4-Butoxybenzylidene)-4-octylaniline
• SCHEMBL3625191
• SCHEMBL10589527
• KELVVZFTTYSOQH-YYADALCUSA-N
• FT-0675962
• 39777-26-9
• SCHEMBL12416619
• N-(4-n-butoxybenzylidene)-4-n-octylaniline
• MFCD00038361

• MDL： MFCD00038361
• Inchi： 1S/C25H35NO/c1-3-5-7-8-9-10-11-22-12-16-24(17-13-22)26-21-23-14-18-25(19-15-23)27-20-6-4-2/h12-19,21H,3-11,20H2,1-2H3/b26-21+
• InChI Key： KELVVZFTTYSOQH-YYADALCUSA-N
• SMILES： O(C1C=CC(=CC=1)/C=N/C1C=CC(=CC=1)CCCCCCCC)CCCC

Computed Properties

• Exact Mass: 365.27200
• Monoisotopic Mass: 365.271865
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6
• XLogP3: 8.5

Experimental Properties

• Color/Form: NA
• Density: 0.9±0.1 g/cm3
• Boiling Point: 493.1±38.0 °C at 760 mmHg
• Flash Point: 201.8°C
• Refractive Index: 1.514
• PSA: 21.59000
• LogP: 7.51910

Benzenamine,N-[(4-butoxyphenyl)methylene]-4-octyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers